Cas no 1780305-53-4 (Methyl 5-bromo-2-chloropyrimidine-4-carboxylate)

• Product Name: Methyl 5-bromo-2-chloropyrimidine-4-carboxylate
• CAS No: 1780305-53-4
• MF: C₆H₄BrClN₂O₂
• MW: 251.465159416199
• MDL: MFCD22572405
• CID: 4759483
• PubChem ID: 72183419
• Update Time: 2026-02-26

Methyl 5-bromo-2-chloropyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-2-chloropyrimidine-4-carboxylate
• SY038144
• MFCD22572405
• SCHEMBL22389946
• 1780305-53-4
• PS-15620
• SB59296
• Methyl5-bromo-2-chloropyrimidine-4-carboxylate
• D96522
• DB-417463
• CS-0309405

• MDL： MFCD22572405
• Inchi： 1S/C6H4BrClN2O2/c1-12-5(11)4-3(7)2-9-6(8)10-4/h2H,1H3
• InChI Key： NJJLYRIIIIXNPO-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(N=C1C(=O)OC)Cl

Computed Properties

• Exact Mass: 249.91447g/mol
• Monoisotopic Mass: 249.91447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on Methyl 5-bromo-2-chloropyrimidine-4-carboxylate

Methyl 5-bromo-2-chloropyrimidine-4-carboxylate: A Comprehensive Overview

Methyl 5-bromo-2-chloropyrimidine-4-carboxylate, identified by the CAS number 1780305-53-4, is a significant compound in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The molecule, characterized by its pyrimidine ring system with substituents at positions 2, 4, and 5, exhibits intriguing chemical behavior that makes it a subject of extensive research.

The pyrimidine ring system is a fundamental structure in organic chemistry, known for its aromaticity and versatility. In Methyl 5-bromo-2-chloropyrimidine-4-carboxylate, the presence of a methyl ester group at position 4 adds to the compound's reactivity and functional diversity. The bromine and chlorine substituents at positions 5 and 2, respectively, further enhance the compound's electronic properties, making it a valuable precursor in the synthesis of advanced materials and pharmaceutical agents.

Recent studies have highlighted the role of Methyl 5-bromo-2-chloropyrimidine-4-carboxylate in the development of novel drugs targeting specific biological pathways. Researchers have explored its potential as an intermediate in the synthesis of kinase inhibitors, which are critical in cancer therapy. The compound's ability to undergo various substitution reactions has been leveraged to create derivatives with enhanced bioavailability and selectivity.

In addition to its pharmaceutical applications, Methyl 5-bromo-2-chloropyrimidine-4-carboxylate has found utility in the field of materials science. Its structural rigidity and ability to form stable coordination complexes make it a promising candidate for use in catalysis and sensor technologies. Recent advancements in green chemistry have also led to the exploration of this compound as a sustainable alternative in organic synthesis processes.

The synthesis of Methyl 5-bromo-2-chloropyrimidine-4-carboxylate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to improve yield and purity, ensuring that the compound can be produced efficiently on an industrial scale. The use of microwave-assisted synthesis has been particularly effective in streamlining the production process while maintaining product quality.

From an environmental perspective, the ecological impact of Methyl 5-bromo-2-chloropyrimidine-4-carboxylate has been carefully evaluated. Studies indicate that the compound exhibits low toxicity to aquatic organisms under standard laboratory conditions, suggesting its potential for use in environmentally friendly applications. However, further research is required to fully understand its long-term effects on ecosystems.

In conclusion, Methyl 5-bromo-2-chloropyrimidine-4-carboxylate stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with ongoing advancements in synthetic methodologies, position it as a key player in future innovations within organic chemistry and related fields.